Machilin A
Overview
Description
Machilin A is a natural product found in Magnolia sinica, Iryanthera lancifolia, and other organisms with data available.
Scientific Research Applications
Lignans Isolated from Plants
- Application in Osteoblast Differentiation: Machilin A, along with other lignans isolated from Myristica fragrans, has been shown to stimulate osteoblast differentiation, indicating potential applications in bone metabolism and health (Lee et al., 2009).
Machilin A in Cancer Research
- Impact on Breast Cancer Stem Cells: A study on machilin D, a derivative of Machilin A, showed inhibitory effects on the growth and mammosphere formation of breast cancer cells, suggesting its potential as a therapeutic agent targeting cancer stem cells (Zhen et al., 2020).
- Inhibition of Tumor Growth and Macrophage Polarization: Machilin A has been reported to inhibit tumor growth and macrophage M2 polarization by reducing lactic acid production in cancer cells. This indicates its role in cancer treatment, particularly in suppressing cancer cell growth and affecting macrophage function (Chung et al., 2019).
Immunological Effects
- Inhibition of Lymphocyte Proliferation: Machilin A has shown significant inhibitory effects on the proliferation of human peripheral blood lymphocytes, suggesting its potential as an immunosuppressive agent (Hirano et al., 1991).
Interaction with Enzymes
- Inhibition of Cytochrome P450 Enzymes: Machilin A has demonstrated inhibitory effects on human cytochrome P450 enzymes, particularly CYP1A2 and CYP2B6, indicating its potential influence on drug metabolism and interactions (Kim et al., 2015).
Other Applications
- Melanin Biosynthesis Inhibition: Machilin A and other lignans from Machilus thunbergii have shown potent inhibitory activity on melanin biosynthesis in B-16 mouse melanoma cells, indicating potential applications in skin-related conditions (Li et al., 2003).
- Potential Anti-Chagasic Pharmacological Tool: Theoretical studies on Machilin G, related to Machilin A, show potential application as a new inhibitor of enzymes in Trypanosoma cruzi, the parasite causing Chagas disease (Almeida et al., 2020).
properties
Product Name |
Machilin A |
|---|---|
Molecular Formula |
C20H22O4 |
Molecular Weight |
326.4 g/mol |
IUPAC Name |
5-[(2R,3S)-4-(1,3-benzodioxol-5-yl)-2,3-dimethylbutyl]-1,3-benzodioxole |
InChI |
InChI=1S/C20H22O4/c1-13(7-15-3-5-17-19(9-15)23-11-21-17)14(2)8-16-4-6-18-20(10-16)24-12-22-18/h3-6,9-10,13-14H,7-8,11-12H2,1-2H3/t13-,14+ |
InChI Key |
QEFJURUMSHPMTC-OKILXGFUSA-N |
Isomeric SMILES |
C[C@H](CC1=CC2=C(C=C1)OCO2)[C@@H](C)CC3=CC4=C(C=C3)OCO4 |
Canonical SMILES |
CC(CC1=CC2=C(C=C1)OCO2)C(C)CC3=CC4=C(C=C3)OCO4 |
synonyms |
machilin A |
Origin of Product |
United States |
Retrosynthesis Analysis
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